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Compound of Interest

Compound Name: Calcium azide

Cat. No.: B090806 Get Quote

For researchers, scientists, and drug development professionals exploring the unique

properties of energetic materials, a thorough understanding of the structural characteristics of

metallic azides is paramount. This guide provides a detailed structural comparison of alkaline

earth metal azides, namely magnesium azide (Mg(N₃)₂), calcium azide (Ca(N₃)₂), strontium

azide (Sr(N₃)₂), and barium azide (Ba(N₃)₂). The information presented herein is supported by

experimental data to facilitate a clear and objective comparison.

Structural and Physical Properties at a Glance
The alkaline earth metal azides exhibit distinct crystal structures and properties that are crucial

for their application and handling. A summary of their key structural and physical parameters is

provided in the table below.
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Property
Magnesium
Azide
(Mg(N₃)₂)

Calcium Azide
(Ca(N₃)₂)

Strontium
Azide (Sr(N₃)₂)

Barium Azide
(Ba(N₃)₂)

Crystal System
Not definitively

determined
Orthorhombic Orthorhombic Monoclinic

Space Group
Not definitively

determined
Fddd Fddd P2₁/m

Coordination

Number

Not definitively

determined
8 8 9

Azide Ion

Geometry
Assumed linear Nearly linear Linear[1]

Asymmetric and

nonlinear

N-N Bond

Distance (Å)
Not available 1.169 1.182[1] ~1.18

Molar Mass (

g/mol )
108.35 124.12 171.66 221.37

Appearance -
Colorless

crystals
-

White crystalline

solid

In-Depth Structural Analysis
Calcium Azide (Ca(N₃)₂) and Strontium Azide (Sr(N₃)₂) are isostructural, both crystallizing in

the orthorhombic space group Fddd. In these structures, the calcium and strontium cations are

each surrounded by eight terminal nitrogen atoms from different azide groups, forming an

antiprism. The azide groups in strontium azide are linear, with an N-N bond distance of 1.182

Å.[1] In calcium azide, the azide group shows a slight deviation from linearity, with an N-N

bond distance of 1.169 Å.[1]

Barium Azide (Ba(N₃)₂), at ambient conditions, crystallizes in a monoclinic structure with the

space group P2₁/m.[2] Each barium atom is coordinated to nine azide ions. A notable feature of

barium azide is the presence of two non-equivalent, asymmetric, and nonlinear azide groups.

[2] The high-pressure behavior of barium azide has been a subject of study, revealing insights

into its anisotropic compressibility and phase transitions.[2]
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Magnesium Azide (Mg(N₃)₂) remains the least characterized among the alkaline earth metal

azides in terms of its crystal structure. While its synthesis and explosive properties are known,

a definitive crystal structure for the anhydrous form has not been reported in the literature. It is

known to hydrolyze easily. A related compound, diammine magnesium diazide

(Mg(NH₃)₂(N₃)₂), has been synthesized and its crystal structure determined. In this complex,

the magnesium ion is in an octahedral environment, coordinated to four azide groups and two

ammonia ligands.

Experimental Protocols
The synthesis and structural analysis of alkaline earth metal azides require stringent safety

precautions due to their explosive nature. The following are generalized experimental protocols

based on common laboratory practices.

Synthesis of Alkaline Earth Metal Azides by Metathesis
Reaction
This is a common method for the preparation of barium, calcium, and strontium azides.

Materials:

A soluble alkaline earth metal salt (e.g., BaCl₂, CaCl₂, Sr(NO₃)₂)

Sodium azide (NaN₃)

Deionized water

Procedure:

Prepare separate aqueous solutions of the alkaline earth metal salt and sodium azide.

Slowly add the sodium azide solution to the stirred solution of the alkaline earth metal salt at

a controlled temperature.

The less soluble alkaline earth metal azide will precipitate out of the solution.

The precipitate is then collected by filtration, washed with cold deionized water to remove

soluble byproducts (e.g., NaCl), and carefully dried. For safety, azides are often stored wet
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with water or ethanol.

Synthesis of Barium Azide from Barium Carbonate
This method involves the reaction of barium carbonate with hydrazoic acid.

Materials:

Barium Carbonate (BaCO₃)

Hydrazoic Acid (HN₃) solution (handle with extreme caution in a fume hood)

Deionized water

Procedure:

Prepare a stirred slurry of barium carbonate in deionized water in a three-neck flask.

In a separate apparatus designed for generating hazardous gases, prepare hydrazoic acid

by reacting sodium azide with a strong acid (e.g., sulfuric acid).

Carefully introduce the gaseous hydrazoic acid into the barium carbonate slurry.

Continue the reaction until the effervescence of carbon dioxide ceases.

Filter the hot solution to remove any unreacted barium carbonate.

Allow the filtrate to cool slowly to crystallize barium azide.

Collect the crystals by vacuum filtration. CRITICAL: Do not dry the product completely if it is

to be stored.

Single-Crystal X-ray Diffraction Analysis
This is the primary technique for determining the crystal structure of materials.

Procedure:
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Crystal Selection and Mounting: A suitable single crystal of the azide compound is carefully

selected under a microscope and mounted on a goniometer head.

Data Collection: The mounted crystal is placed in an X-ray diffractometer. A monochromatic

X-ray beam is directed at the crystal, which is rotated to collect a diffraction pattern at various

orientations. The angles and intensities of the diffracted X-rays are recorded by a detector.

Structure Solution and Refinement: The collected diffraction data is processed to determine

the unit cell parameters and space group. The positions of the atoms within the crystal lattice

are then determined using computational methods. The structural model is refined to achieve

the best fit with the experimental data.

Comparative Logic Diagram
The following diagram illustrates the logical flow of the structural comparison of alkaline earth

metal azides.

Structural Comparison of Alkaline Earth Metal Azides

Structural Properties

Magnesium (Mg)

Mg(N₃)₂

Calcium (Ca)

Ca(N₃)₂

Strontium (Sr)

Sr(N₃)₂

Barium (Ba)

Ba(N₃)₂

Crystal System

Undetermined Orthorhombic

Space Group

Fddd

Coordination Environment

8-coordinate
(Antiprism)

Azide Ion Geometry

Nearly LinearOrthorhombic Fddd8-coordinate
(Antiprism) LinearMonoclinic P2₁/m9-coordinate Nonlinear & Asymmetric

Click to download full resolution via product page
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Caption: Logical flow for comparing alkaline earth metal azide structures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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